Cas no 1421512-70-0 (2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide)

2-(1H-1,2,3-Benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide is a specialized organic compound featuring a benzotriazole core linked to a fluorophenyl-substituted thiazole moiety via an acetamide bridge. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the benzotriazole group may confer stability and binding affinity, while the fluorophenyl-thiazole segment could enhance selectivity in target interactions. The compound’s modular design allows for further derivatization, making it a versatile intermediate for pharmaceutical research. Its well-defined synthetic route ensures reproducibility, and its structural features suggest applicability in protease or kinase inhibitor development. Analytical characterization confirms high purity, supporting its use in rigorous biochemical studies.
2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide structure
1421512-70-0 structure
Product name:2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide
CAS No:1421512-70-0
MF:C19H16FN5OS
MW:381.426645278931
CID:6142584
PubChem ID:71795543

2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide
    • VU0542307-1
    • 2-(benzotriazol-1-yl)-N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]acetamide
    • AKOS024546375
    • 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
    • 2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)acetamide
    • F6261-2442
    • 1421512-70-0
    • Inchi: 1S/C19H16FN5OS/c1-12-17(27-19(22-12)13-6-2-3-7-14(13)20)10-21-18(26)11-25-16-9-5-4-8-15(16)23-24-25/h2-9H,10-11H2,1H3,(H,21,26)
    • InChI Key: DQXPXSLKMMTKSJ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2F)=NC(C)=C1CNC(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

  • Exact Mass: 381.10595949g/mol
  • Monoisotopic Mass: 381.10595949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 101Ų

2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6261-2442-20mg
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
20mg
$99.0 2023-09-09
Life Chemicals
F6261-2442-3mg
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
3mg
$63.0 2023-09-09
Life Chemicals
F6261-2442-4mg
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
4mg
$66.0 2023-09-09
Life Chemicals
F6261-2442-5mg
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
5mg
$69.0 2023-09-09
Life Chemicals
F6261-2442-2μmol
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
2μmol
$57.0 2023-09-09
Life Chemicals
F6261-2442-5μmol
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
5μmol
$63.0 2023-09-09
Life Chemicals
F6261-2442-20μmol
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
20μmol
$79.0 2023-09-09
Life Chemicals
F6261-2442-15mg
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
15mg
$89.0 2023-09-09
Life Chemicals
F6261-2442-10μmol
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
10μmol
$69.0 2023-09-09
Life Chemicals
F6261-2442-25mg
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
1421512-70-0
25mg
$109.0 2023-09-09

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide

Introduction to 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1421512-70-0)

2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1421512-70-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzotriazole and thiazole, two heterocyclic rings known for their diverse biological activities. The presence of a fluorine atom in the fluorophenyl group and a methyl substituent on the thiazole ring adds to its unique chemical and biological properties.

The structure of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1421512-70-0) is characterized by a central acetamide moiety that links the benzotriazole and thiazole rings. The benzotriazole ring is a well-known motif in medicinal chemistry due to its ability to form stable complexes with various metal ions and its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors. The thiazole ring, on the other hand, is a versatile heterocycle with applications in antibacterial, antifungal, and anti-inflammatory agents.

Recent studies have highlighted the potential of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide in various therapeutic areas. One notable application is in the development of antimicrobial agents, where the compound has shown promising activity against both Gram-positive and Gram-negative bacteria. The presence of the fluorophenyl group enhances its lipophilicity, allowing for better cell membrane penetration and increased efficacy against intracellular pathogens.

In addition to its antimicrobial properties, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1H-1,2,3-benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)-N-{2-(2-fluorophenyl)-4-methylthiazole}-5-methylacetamide (CAS No. 1421512) have been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens.

The safety profile of 2-(1H-benzotriazole-N-{thiazole}-acetamide (CAS No. 70) has been evaluated through extensive toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. The most common side effects observed were mild gastrointestinal disturbances such as nausea and diarrhea, which were generally transient and resolved without intervention.

One of the key advantages of 2-(1H-benzotriazole-N-{thiazole}-acetamide (CAS No. 70) is its potential for combination therapy. Its broad-spectrum activity against both bacterial and inflammatory targets makes it an attractive candidate for use in combination with other antimicrobial or anti-inflammatory agents to enhance therapeutic outcomes. For example, when used in conjunction with antibiotics such as beta-lactams or fluoroquinolones, it has been shown to synergistically enhance their antibacterial activity.

In conclusion, 2-(1H-benzotriazole-N-{thiazole}-acetamide (CAS No. 70) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both preclinical and clinical settings. Ongoing research continues to explore its full potential in various disease states, highlighting its significance in modern medicinal chemistry and pharmaceutical research.

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd